3-Ethoxy-7-oxaspiro[3.5]nonan-1-one

• IUPAC Name: 1-ethoxy-7-oxaspiro[3.5]nonan-3-one
• InChI: InChI=1S/C10H16O3/c1-2-13-9-7-8(11)10(9)3-5-12-6-4-10/h9H,2-7H2,1H3
• InChI Key: KRWGQWBVVYSVRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(=O)C12CCOCC2
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol

Description

3-Ethoxy-7-oxaspiro[3.5]nonan-1-one is a chemical compound with the CAS Number: 1803597-90-1. It is a liquid at room temperature. The IUPAC name for this compound is 3-ethoxy-7-oxaspiro[3.5]nonan-1-one.

Molecular Structure Analysis

The InChI code for 3-Ethoxy-7-oxaspiro[3.5]nonan-1-one is 1S/C10H16O3/c1-2-13-9-7-8(11)10(9)3-5-12-6-4-10/h9H,2-7H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

3-Ethoxy-7-oxaspiro[3.5]nonan-1-one is a colorless to pale yellow liquid. It is sparingly soluble in water but soluble in polar organic solvents such as ethanol and methanol. The molecular weight of this compound is 184.24.

Scientific Research Applications

Synthesis and Chemical Properties

3-Ethoxy-7-oxaspiro[3.5]nonan-1-one and related compounds are of significant interest due to their complex spirocyclic structures and potential as intermediates in synthetic organic chemistry. The synthesis of β-lactones through the aldolization of ketones with phenyl ester enolates showcases the versatility of spirocyclic compounds, including variants of 3-ethoxy-7-oxaspiro[3.5]nonan-1-one, in constructing cyclic and acyclic structures with potential applications in developing pharmaceuticals and materials (Wedler & Schick, 2003). Furthermore, the synthesis of functionalized γ-spirolactone and 2-oxabicyclo[3.3.0]octane derivatives from nucleophilic oxirane ring opening highlights the importance of spirocyclic compounds in accessing bioactive frameworks (Santos et al., 2000).

Biological Activity and Application

Spirocyclic compounds, such as 3-ethoxy-7-oxaspiro[3.5]nonan-1-one derivatives, have been synthesized and evaluated for their biological activities, indicating their potential as therapeutic agents. The study of novel bispidine derivatives, which are structurally related to spirocyclic compounds, has shown promising results in terms of their biological activity and low toxicity, suggesting the viability of these compounds in drug development processes (Malmakova et al., 2021).

Advanced Materials and Synthetic Methodologies

The development of advanced synthetic methodologies for spirocyclic compounds, including 3-ethoxy-7-oxaspiro[3.5]nonan-1-one, is a key area of research. Techniques such as the Nicholas reaction have been employed to construct oxaspiro[m.n] skeletons, demonstrating the utility of spirocyclic structures in organic synthesis (Mukai et al., 2002). Moreover, the efficient synthesis of triazole-containing spiro dilactones from 3-ethoxycarbonyltetrahydrofuran-2-ones illustrates the potential of spirocyclic compounds in the design of multifunctional materials (Ghochikyan et al., 2016).

Safety and Hazards

The safety information available indicates that 3-Ethoxy-7-oxaspiro[3.5]nonan-1-one may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.